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Compound of Interest

Compound Name: PB118

Cat. No.: B15137978 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized compounds like PB118 is paramount for laboratory safety and

environmental compliance. PB118 is a potent and selective HDAC6 inhibitor used in laboratory

research, particularly in studies related to Alzheimer's disease.[1][2][3] This guide provides

essential safety information and detailed disposal procedures to ensure the safe management

of this compound.

Chemical Identity: PB118 is identified as 3-fluoro-N-hydroxy-4-((2,3,4,5-tetrahydro-1H-

benzo[b]azepin-1-yl)methyl)benzamide.[1] It is a solid substance soluble in DMSO and

intended for laboratory use only.[1]

Quantitative Data
A summary of the available physicochemical properties for PB118 is presented in the table

below.
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Property Value Source

Molecular Formula C18H19FN2O2 [1][2]

Molecular Weight 314.36 g/mol [1][2]

Appearance Solid [1]

Solubility 10 mM in DMSO [1]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 6

months
[1]

Experimental Protocols: Proper Disposal
Procedures
As a specific Safety Data Sheet (SDS) for PB118 is not readily available, a conservative

approach to its disposal is required, treating it as a potentially hazardous chemical waste. The

following protocol is based on general best practices for the disposal of research chemicals.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (e.g., nitrile) when handling PB118.

2. Waste Collection:

Solid Waste: Collect unused or waste PB118 powder in a clearly labeled, sealable container

designated for chemical waste. Avoid mixing it with other waste streams.

Solutions: If PB118 is in a solvent (e.g., DMSO), collect it in a labeled, leak-proof container

for liquid chemical waste. Do not dispose of it down the drain.

Contaminated Materials: Any materials that have come into contact with PB118, such as

pipette tips, tubes, and gloves, should be disposed of as solid chemical waste in a

designated, lined container.
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3. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "PB118 (3-fluoro-N-hydroxy-4-((2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-

yl)methyl)benzamide)".

Indicate the primary hazards. While specific hazards are not documented, it is prudent to

assume it is toxic if ingested or inhaled.

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials until they are collected for disposal.

4. Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the step-by-step procedure for the proper disposal of PB118.
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This guide is intended to provide essential information for the safe handling and disposal of

PB118 in a laboratory setting. Always consult with your institution's EHS department for

specific guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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